6-Bromo-3-chloro-2-hydroxymethylbenzo[b]thiophene

• Molecular Formula: C9H6BrClOS
• Molecular Weight: 277.57 g/mol
• IUPAC Name: (6-bromo-3-chloro-1-benzothiophen-2-yl)methanol
• InChI: InChI=1S/C9H6BrClOS/c10-5-1-2-6-7(3-5)13-8(4-12)9(6)11/h1-3,12H,4H2
• InChI Key: LVFWEQSNTTYNGA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)SC(=C2Cl)CO

Description

6-Bromo-3-chloro-2-hydroxymethylbenzo[b]thiophene is a useful research compound. Its molecular formula is C9H6BrClOS and its molecular weight is 277.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6-bromo-3-chlorobenzo[b]thiophene-2-carboxylic acid chloride (6.20 g) in dry ether (50 ml) and dry tetrahydrofuran (50 ml) was added dropwise to a stirred suspension of lithium aluminium hydride (0.58 g) in dry ether (250 ml) at 0° under an atmosphere of dry nitrogen. The mixture was stirred at room temperature for 30 minutes and then at reflux for 21/2 hours before being cooled and allowed to stand for 18 hours. It was then cooled and the excess of lithium aluminium hydride was decomposed by the cautious addition of water (1.0 ml) followed by 5N sodium hydroxide (1.0 ml) followed by water (2.0 ml) with vigorous stirring. The mixture was filtered and the filtrate was evaporated to give a solid which was chromatographed on silica gel. Elution with chloroform first gave some impurity followed by pure product. The product containing fractions were combined and evaporated to give a solid which was crystallised from chloroform to give 6-bromo-3-chloro-2-hydroxymethylbenzo[ b]thiophene (2.22 g), m.p. 117°-118°.